Cas no 1261907-22-5 (5-(2-Fluoro-4-methylphenyl)pyridin-3-ol)

• Product Name: 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol
• CAS No: 1261907-22-5
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD18312010
• CID: 2762646
• PubChem ID: 53217590
• Update Time: 2025-07-18

5-(2-Fluoro-4-methylphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1261907-22-5
• 5-(2-FLUORO-4-METHYLPHENYL)-3-HYDROXYPYRIDINE
• MFCD18312010
• A1-29720
• DTXSID40682622
• 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol

• MDL： MFCD18312010
• Inchi： 1S/C12H10FNO/c1-8-2-3-11(12(13)4-8)9-5-10(15)7-14-6-9/h2-7,15H,1H3
• InChI Key： WGLITWZXXCGGMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 203.074642105Da
• Monoisotopic Mass: 203.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol

Introduction to 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol (CAS No. 1261907-22-5)

5-(2-Fluoro-4-methylphenyl)pyridin-3-ol (CAS No. 1261907-22-5) is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyridine core substituted with a fluoro-methylphenyl group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol comprises a pyridin-3-ol moiety linked to a 2-fluoro-4-methylbenzene ring. The presence of the fluorine atom at the 2-position and the methyl group at the 4-position introduces specific electronic and steric effects, which are critical in modulating its interactions with biological targets. This structural configuration has been strategically optimized to enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small molecule inhibitors targeting protein-protein interactions (PPIs). 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol has emerged as a key compound in this domain due to its ability to disrupt critical PPIs involved in cancer progression and inflammatory diseases. The fluorine atom, in particular, plays a pivotal role in enhancing metabolic stability while maintaining high binding affinity to target proteins.

One of the most compelling aspects of 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol is its potential application in the development of novel therapeutic agents. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes and receptors implicated in metabolic disorders. The compound's ability to modulate these pathways suggests its utility not only as an active pharmaceutical ingredient (API) but also as a lead compound for further derivatization and optimization.

The synthesis of 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol involves multi-step organic transformations, including condensation reactions, fluorination processes, and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The synthetic route has been optimized to minimize byproduct formation, thereby enhancing process efficiency and scalability.

From a computational chemistry perspective, 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol has been extensively studied using molecular modeling techniques. These studies have provided valuable insights into its binding mode with target proteins, helping researchers design more potent derivatives. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal modifications that could enhance pharmacokinetic properties.

The pharmacological profile of 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol has been thoroughly evaluated through in vitro and in vivo assays. Initial findings indicate promising activity against several disease-related targets, including kinases and transcription factors. These results have spurred interest among academic researchers and pharmaceutical companies looking to develop next-generation therapeutics.

Future research directions for 5-(2-Chloro-pyridine) include exploring its potential in combination therapies and investigating its long-term safety profile. The compound's unique structural features offer opportunities for developing prodrugs or analogs with improved solubility and bioavailability. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating preclinical successes into clinical reality.

In conclusion, 5-(2-Chloro-pyridine) represents a significant advancement in medicinal chemistry, with broad implications for drug development. Its structural versatility, combined with its demonstrated biological activity, positions it as a cornerstone compound for innovative therapeutic strategies. As research progresses, we can expect further breakthroughs that will expand its applications across multiple therapeutic areas.